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Introduction

Aluminum chlorohydrate (ACH) is a group of specific, water-soluble aluminum salts with the
general formula AlnClin-m)(OH)m.[1] It is @ cornerstone active ingredient in over-the-counter
antiperspirant and deodorant formulations, valued for its efficacy in reducing perspiration and
its mild astringent properties.[2] Beyond personal care, ACH serves as a primary coagulant in
water purification processes due to its high charge and efficiency in flocculation.[3][4][5] The
performance of ACH in these diverse applications is intrinsically linked to its complex
physicochemical properties, which arise from its nature as an inorganic polymer.[6] This guide
provides a detailed examination of these properties, the experimental protocols used for their
characterization, and the mechanisms underpinning its function.

Core Physicochemical Properties
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The key to understanding ACH lies in its polymeric nature. In aqueous solutions, it is not a
simple salt but a complex and dynamic mixture of positively charged, polynuclear aluminum
species.[4] The structure is primarily based on Alis units with a Keggin ion structure, which can
undergo further transformations to form larger poly-aluminum complexes.[6][7] This complexity
dictates its chemical behavior and efficacy.

Quantitative Physicochemical Data

The following table summarizes key quantitative properties of aluminum chlorohydrate
solutions, which are critical for formulation and quality control.
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Property Typical Value/Range Significance
Colorless to slightly yellow, ] )
_ Indicates purity and
Appearance clear to slightly hazy

liquid/solid.[2]

consistency of the material.

General Formula

AInC|(3n—m)(OH)m[l][3]

Represents the polymeric
nature and variable

composition.

Common Empirical Formula

Al2(OH)sCI[4][8]

A simplified representation
often used for antiperspirant
grade ACH.

Aluminum Content (as Al203)

23-24% (in 50% aqueous
solution).[4][5]

A primary measure of

concentration and activity.

Basicity

~839%[4][5]

A high basicity indicates a high
degree of polymerization,
impacting efficacy and pH

effect.

pH (15% wi/w solution)

3.5 - 5.0[4][9]

Influences skin compatibility

and formulation stability.

Important for process

Specific Gravity (25°C) 1.32 - 1.35[4] engineering and formulation
density.
Affects the sensory properties
Viscosity (25°C) 10 - 50 cps[10] and application of the final
product.
N ) Essential for its application in
Solubility Soluble in water.[3][11]

agqueous-based formulations.

Aluminum/Chloride Atomic

Ratio

1.91:1 to 2.10:1[12][13]

A critical quality control

parameter defined by the USP.

Mechanism of Action in Antiperspirants
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The primary function of aluminum chlorohydrate as an antiperspirant is the physical
obstruction of the distal sweat gland ducts.[14] The proposed mechanism involves the following

steps:

» Precipitation and Plug Formation: Upon application, the metal ions in ACH precipitate with
mucopolysaccharides present in the sweat duct.[14]

o Cellular Interaction: This interaction damages epithelial cells along the lumen of the duct,
contributing to the formation of a physical plug.[14] This plug effectively blocks the output of
sweat.[14][15]

o Hydrostatic Pressure: Sweat continues to be produced by the eccrine gland, leading to a
buildup of pressure behind the obstruction.[14] This feedback mechanism is thought to signal
the gland to reduce sweat production.

This process is temporary, and normal sweat gland function returns with the natural process of
epidermal renewal, necessitating reapplication.[14]
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Antiperspirant Mechanism of Aluminum Chlorohydrate.
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Experimental Protocols

Accurate characterization of ACH is vital for ensuring its quality, safety, and efficacy.
Standardized methods, many outlined in the United States Pharmacopeia (USP), are
employed.

Determination of Aluminum and Chloride Content (USP
Method)

This assay determines the aluminum content and the critical aluminum-to-chloride atomic ratio.
[12][13]

Protocol for Content of Aluminum (Back-Titration):

o Sample Preparation: Accurately weigh approximately 200 mg of Aluminum Chlorohydrate,
transfer to a 250-mL beaker, add 20 mL of water and 5 mL of hydrochloric acid. Boil for at
least 5 minutes and allow to cool.[12][13]

« Titration Setup: To the cooled sample solution, add a precise volume (e.g., 25.0 mL) of
standardized 0.05 M Edetate disodium (EDTA) titrant.[16][17] Adjust the pHt0 4.7 £ 0.1
using 2.5 N ammonium hydroxide or 1 N acetic acid.

» Buffering and Indicator: Add 20 mL of acetic acid-ammonium acetate buffer TS, 50 mL of
alcohol, and 5 mL of dithizone TS as an indicator. The pH should remain at 4.7 = 0.1.[12][17]

o Back-Titration: Titrate the excess, unreacted EDTA with standardized 0.1 M zinc sulfate VS
until the color changes from green-violet to rose-pink.[12][17]

e Blank Determination: Perform a blank titration using the same procedure without the ACH
sample to account for any impurities or side reactions.

e Calculation: The amount of aluminum is calculated from the volume of EDTA consumed
(initial EDTA minus excess EDTA titrated by zinc sulfate). Each mL of 0.1 M Edetate
disodium titrant consumed is equivalent to 2.698 mg of aluminum.[12][17]

Protocol for Content of Chloride (Potentiometric Titration):
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o Sample Preparation: Transfer a precisely weighed sample (e.g., 700 mg) to a 250-mL
beaker. Add 100 mL of water and 10 mL of diluted nitric acid with stirring.[13]

¢ Titration: Titrate the solution with standardized 0.1 N silver nitrate VS.

« Endpoint Detection: Determine the endpoint potentiometrically using a silver-silver chloride
electrode system.[13]

e Calculation: The chloride content is calculated from the volume of silver nitrate titrant
consumed. Each mL of 0.1 N silver nitrate is equivalent to 3.545 mg of chloride.[13]

Calculation of Aluminum/Chloride Atomic Ratio:

The ratio is calculated using the percentages of aluminum and chloride obtained from the
assays and their respective atomic weights (Al = 26.98, Cl = 35.453).[12][13] The USP
acceptance criterion is a ratio between 1.91:1 and 2.10:1.[12]
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Workflow for USP Analysis of Aluminum and Chloride.

Characterization of Polymer Distribution

The distribution of different aluminum polymer sizes in an ACH solution is a critical determinant
of its efficacy. Techniques like Size Exclusion Chromatography (SEC) and 27AI-NMR are the
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most important for these structure-activity correlations.[18]
Size Exclusion Chromatography (SEC) / Gel Permeation Chromatography (GPC):
SEC separates the aluminum polycations based on their hydrodynamic volume.[19]

o System Setup: An HPLC system equipped with a refractive index detector and a suitable
SEC column (e.g., packed with a hydrophilic stationary phase).

o Mobile Phase: An aqueous buffer is used as the eluent.
o Sample Injection: A diluted, filtered solution of ACH is injected into the system.

e Analysis: The resulting chromatogram shows a series of peaks, often labeled Peak 1, 2, 3, 4,
etc., corresponding to different polymer size distributions. Larger polymers elute first. The
relative areas of these peaks, particularly the ratio of Peak 3 to Peak 4, are used to
characterize the polymer distribution and correlate with antiperspirant efficacy.[19][20]

27Al Nuclear Magnetic Resonance (NMR) Spectroscopy:

27AI NMR provides detailed information about the coordination environment of the aluminum
atoms.[21]

 Principle: The chemical shift in a 27Al NMR spectrum is correlated with the coordination
number of the aluminum atom. Hexa-coordinated aluminum (octahedral) resonates in a
different region than tetra-coordinated aluminum.[22]

o Sample Preparation: ACH is dissolved in a suitable solvent, often D20.
o Data Acquisition: The spectrum is acquired on a high-field NMR spectrometer.

 Interpretation: The presence of a sharp resonance around 62.5 ppm is characteristic of the
symmetrical, tetrahedrally coordinated aluminum atom at the center of the Al.s Keggin-ion,
confirming its presence.[7] Broader signals correspond to the octahedrally coordinated
aluminum atoms in the polycationic structures.[7][22]
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Relationship Between ACH Polymer Structure and Efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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